Cas no 123002-39-1 (9H-Purine-6-sulfonamide,2-amino-9-b-D-ribofuranosyl-)

• Product Name: 9H-Purine-6-sulfonamide,2-amino-9-b-D-ribofuranosyl-
• CAS No: 123002-39-1
• MF: C₁₀H₁₄N₆O₆S
• MW: 346.319759845734
• CID: 193122
• PubChem ID: 129864
• Update Time: 2025-04-19

9H-Purine-6-sulfonamide,2-amino-9-b-D-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine-6-sulfonamide,2-amino-9-b-D-ribofuranosyl-
• 2-Amino-9-(β-D-ribofuranosyl)-9H-purine-6-sulfonamide
• sulfonosine
• 2-amino-9-(beta-D-ribofuranosyl)-9H-purine-6-sulfonamide
• 2-Amino-9-beta-ribofuranosylpurine-6-sulfonamide
• 9H-Purine-6-sulfonamide, 2-amino-9-beta-D-ribofuranosyl-
• 2-Amino-9-β-D-ribofuranosyl-9H-purine-6-sulfonamide
• DTXSID70924340
• 123002-39-1
• 2-amino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]purine-6-sulfonamide
• SCHEMBL6910066
• 2-Imino-9-pentofuranosyl-3,9-dihydro-2H-purine-6-sulfonamide

• Inchi： 1S/C10H14N6O6S/c11-10-14-7-4(8(15-10)23(12,20)21)13-2-16(7)9-6(19)5(18)3(1-17)22-9/h2-3,5-6,9,17-19H,1H2,(H2,11,14,15)(H2,12,20,21)/t3-,5-,6-,9-/m1/s1
• InChI Key： MJTPWFJOPBGTTM-UUOKFMHZSA-N
• SMILES： S(C1C2=C(N=C(N)N=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O)(N)(=O)=O

Computed Properties

• Exact Mass: 346.06972
• Monoisotopic Mass: 346.06955336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 208Ų

Experimental Properties

• PSA: 199.7